Trans vs. Cis Linker Conformation in PROTACs
In a direct head-to-head PROTAC comparison, the trans-cyclohexyl linker configuration produced superior degradation cooperativity relative to the cis analog. Specifically, the LRRK2 PROTAC XL01126 bearing a trans-1,4-cyclohexyl group in the linker demonstrated greater degradation activity and cooperative ternary complex formation compared to its cis counterpart, despite exhibiting weaker binary binding affinity to the VHL E3 ligase [1]. High-resolution co-crystal structures revealed that the trans linker adopts a rigid, extended 'stick-out' conformation, whereas the cis linker collapses into a folded-back conformation that forms intramolecular contacts and long-range interactions with VHL, thereby altering the propensity for productive ternary complex assembly [1].
| Evidence Dimension | PROTAC degradation activity and ternary complex cooperativity (conformational rigidity) |
|---|---|
| Target Compound Data | Trans-cyclohexyl linker: rigid, extended conformation; superior degradation cooperativity; weaker VHL binary binding affinity |
| Comparator Or Baseline | Cis-cyclohexyl linker: folded-back conformation; reduced degradation cooperativity; stronger VHL binary binding affinity |
| Quantified Difference | Qualitatively: trans linker produces more cooperative degrader despite weaker binary binding; structural difference confirmed by high-resolution co-crystal structures (PDB deposition available) [1] |
| Conditions | LRRK2 PROTAC XL01126 scaffold; VHL-based E3 ligase recruitment; cellular degradation assays and X-ray crystallography |
Why This Matters
Procurement of the trans isomer is essential for achieving the extended conformational geometry required for optimal ternary complex formation in PROTACs, as the cis isomer introduces undesired linker collapse that compromises degradation efficiency.
- [1] Pierri M, Liu X, Kroupova A, Rutter Z, Hallatt AJ, Ciulli A. Stereochemical inversion at a 1,4-cyclohexyl PROTAC linker fine-tunes conformation and binding affinity. Bioorg Med Chem Lett. 2024 Sep 15;110:129861. View Source
